Cas no 359875-09-5 (Maropitant citrate [USAN])

• Product Name: Maropitant citrate [USAN]
• CAS No: 359875-09-5
• MF: C₃₈H₅₀N₂O₉
• MW: 678.811611652374
• CID: 309784
• PubChem ID: 204107
• Update Time: 2025-07-11

Maropitant citrate [USAN] Chemical and Physical Properties

Names and Identifiers

• Maropitant citrate [USAN]
• (2S,3S)-2-benzhydryl-N-[(5-tert-butyl-2-methoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine,2-hydroxypropane-1,2,3-tricarboxylic acid,hydrate
• CT SUPPLEMENT
• (2S,3S)-2-benzhydryl-N-(5-tert-butyl-2-methoxybenzyl)quinuclidin-3-amine citrate monohydrate
• Cerenia
• CT-SuppleMent
• LXN6S3999X
• Maropitant citrate
• UNII-LXN6S3999X
• CJ 11972 hydrate
• 2-Hydroxypropane-1,2,3-tricarboxylic acid--N-[(5-tert-butyl-2-methoxyphenyl)methyl]-2-(diphenylmethyl)-1-azabicyclo[2.2.2]octan-3-amine--water (1/1/1)
• 1-Azabicyclo(2.2.2)octan-3-amine, N-((5-(1,1-dimethylethyl)-2-methoxyphenyl)methyl)-2-(diphenylmethyl)-, (2S,3S)-, 2-hydroxy-1,2,3-propanetricarboxylate (1:1), monohydrate
• (2S,3S)-N-[5-(1,1-Dimethylethyl)-2-methoxybenzyl]-2-(diphenylmethyl)-1-azabicyclo[2.2.2]octan-3-amine 2-hydroxy-1,2,3-propanetricarboxylate (1:1), monohydrate
• PGVSXRHFXJOMGW-YBZGWEFGSA-N
• EX-A3585
• CHEMBL2107353
• E83993
• (2S,3S)-2-benzhydryl-N-(5-tert-butyl-2-methoxybenzyl) quinuclidin-3-amine citrate monohydrate
• CJ-11972
• BS-49286
• (2S,2S)-2-benzhydryl-N-(5-tert-butyl-2-methoxybenzyl)quinuclidin-3-amine citrate monohydrate
• (2S,3S)-N-(5-(1,1-Dimethylethyl)-2-methoxybenzyl)-2-(diphenylmethyl)-1-azabicyclo(2.2.2)octan-3-amine 2-hydroxy-1,2,3-propanetricarboxylate (1:1), monohydrate
• MAROPITANT CITRATE (EMA EPAR VETERINARY)
• Maropitant citrate (USAN)
• (2S,3S)-2-Benzhydryl-N-[(5-tert-butyl-2-methoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine Citrate Hydrate
• MAROPITANT CITRATE [EMA EPAR VETERINARY]
• MAROPITANT CITRATE MONOHYDRATE [MI]
• Maropitant citrate hydrate
• (2S,3S)-2-benzhydryl-N-(5-(tert-butyl)-2-methoxybenzyl)quinuclidin-3-amine 2-hydroxypropane-1,2,3-tricarboxylate hydrate
• (2-Benzhydryl-1-aza-bicyclo(2.2.2)oct-3-yl)-(5-tert-butyl-2-methoxybenzyl)amine
• (2S,3S)-2-benzhydryl-N-[(5-tert-butyl-2-methoxyphenyl)methyl]-1-azabicyclo[2.2.2]octan-3-amine;2-hydroxypropane-1,2,3-tricarboxylic acid;hydrate
• CJ-11,972
• D04860
• AKOS040754594
• SCHEMBL4184310
• DTXSID70957411
• starbld0016570
• MAROPITANT CITRATE MONOHYDRATE
• 359875-09-5
• GLXC-15397

• Inchi： 1S/C32H40N2O.C6H8O7.H2O/c1-32(2,3)27-15-16-28(35-4)26(21-27)22-33-30-25-17-19-34(20-18-25)31(30)29(23-11-7-5-8-12-23)24-13-9-6-10-14-24;7-3(8)1-6(13,5(11)12)2-4(9)10;/h5-16,21,25,29-31,33H,17-20,22H2,1-4H3;13H,1-2H2,(H,7,8)(H,9,10)(H,11,12);1H2/t30-,31-;;/m0../s1
• InChI Key： PGVSXRHFXJOMGW-YBZGWEFGSA-N
• SMILES： O(C)C1=CC=C(C(C)(C)C)C=C1CN[C@@H]1[C@H](C(C2C=CC=CC=2)C2C=CC=CC=2)N2CCC1CC2.OC(C(=O)O)(CC(=O)O)CC(=O)O.O

Computed Properties

• Exact Mass: 300.17500
• Monoisotopic Mass: 678.35163118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 11
• Heavy Atom Count: 49
• Rotatable Bond Count: 13
• Complexity: 848
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 158Ų

Experimental Properties

• Melting Point: 153-159 °C(lit.)
• Flash Point: 100 °C
• Solubility: H2O: 1 M at 20 °C, clear, colorless
• PSA: 33.95000
• LogP: 2.92460

Maropitant citrate [USAN] Security Information

• Signal Word：Warning
• Hazardous Material transportation number：UN 3284 6.1/PG 3
• WGK Germany：1
• Hazard Category Code： 41-42/43-36/37/38-25
• Safety Instruction： 26-39-45-36/37-22
• FLUKA BRAND F CODES：9
• RTECS：GE7350000
• Hazardous Material Identification：
• Risk Phrases：R41; R42/43; R36/37/38; R25
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Additional information on Maropitant citrate [USAN]

Maropitant citrate [USAN]: A Comprehensive Overview of Its Mechanism, Applications, and Recent Research Findings

Maropitant citrate [USAN], with the chemical compound identifier CAS no. 359875-09-5, is a well-established pharmaceutical compound that has garnered significant attention in the field of veterinary medicine and pharmacology. This compound is primarily recognized for its potent antiemetic properties, making it a cornerstone in the treatment of nausea and vomiting in animals. The pharmacological profile of Maropitant citrate has been extensively studied, leading to a deeper understanding of its mechanism of action and therapeutic applications.

The chemical structure of CAS no. 359875-09-5 consists of a complex organic molecule that interacts with specific receptors in the central nervous system. Specifically, Maropitant citrate functions by selectively antagonizing the substance P receptor (NK1 receptor), which is a key player in the mediation of emesis. This receptor is predominantly expressed in the area postrema of the medulla oblongata, a region critical for the initiation of vomiting reflexes. By blocking these receptors, Maropitant citrate effectively inhibits the signal pathways that lead to nausea and vomiting.

Recent research has further elucidated the multifaceted effects of Maropitant citrate. Studies have demonstrated its efficacy not only in treating acute vomiting but also in preventing chronic nausea associated with various underlying conditions. For instance, clinical trials have shown promising results in using Maropitant citrate to manage nausea induced by chemotherapy in veterinary patients. This has opened up new avenues for its application in human medicine, particularly in oncology settings where nausea is a common side effect of cancer treatments.

In addition to its antiemetic properties, Maropitant citrate has been investigated for its potential role in alleviating other neurological symptoms. Research indicates that the compound may have neuroprotective effects, which could be beneficial in conditions involving neuronal damage or inflammation. While these findings are still in the preliminary stages, they suggest that Maropitant citrate might have broader therapeutic implications beyond its primary use as an antiemetic.

The formulation of Maropitant citrate as a citrate salt enhances its solubility and bioavailability, making it highly effective when administered orally or via injection. This formulation has been particularly advantageous in veterinary medicine, where dosing accuracy is crucial for achieving therapeutic outcomes. The compound is available in various formulations, including tablets and injectable solutions, which cater to different administration routes and patient needs.

Efficacy studies have consistently highlighted the high success rate of Maropitant citrate in controlling vomiting across various species, including dogs and cats. Comparative studies have even shown it to be more effective than other conventional antiemetics such as metoclopramide and ondansetron. These findings have solidified its position as a first-line treatment for nausea and vomiting in veterinary practice.

The safety profile of CAS no. 359875-09-5 has been thoroughly evaluated through extensive clinical trials. The compound has demonstrated a low incidence of side effects when used at recommended doses. However, as with any pharmaceutical agent, careful consideration should be given to potential adverse reactions, particularly in patients with pre-existing health conditions or those taking multiple medications concurrently.

The development of novel drug formulations based on Maropitant citrate continues to be an area of active research. Innovations such as sustained-release formulations are being explored to enhance patient compliance and reduce the frequency of administration. These advancements aim to improve the overall therapeutic experience for patients receiving Maropitant citrate therapy.

The role of Maropitant citrate in palliative care cannot be overstated. Its ability to effectively manage nausea and vomiting not only improves the quality of life for patients but also enhances their tolerance to other treatments such as chemotherapy and pain management medications. This makes it an invaluable asset in comprehensive palliative care strategies.

In conclusion, Maropitant citrate [USAN] stands as a testament to the progress made in pharmacological interventions for nausea and vomiting. Its well-documented mechanism of action, coupled with its broad spectrum of applications, makes it a cornerstone in both veterinary and human medicine. As research continues to uncover new therapeutic potentials, Maropitant citrate is poised to remain at the forefront of antiemetic treatments.